Cas no 61549-04-0 (Heptanoic acid, 7,7'-thiobis-, didodecyl ester)

Heptanoic acid, 7,7'-thiobis-, didodecyl ester structure
61549-04-0 structure
Product Name:Heptanoic acid, 7,7'-thiobis-, didodecyl ester
CAS No:61549-04-0
MF:C38H74O4S
MW:627.056771755219
CID:475264
PubChem ID:71394715
Update Time:2025-04-19

Heptanoic acid, 7,7'-thiobis-, didodecyl ester Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 7,7'-thiobis-, didodecyl ester
    • dodecyl 7-(7-dodecoxy-7-oxoheptyl)sulfanylheptanoate
    • Didodecyl 7,7'-sulfanediyldiheptanoate
    • 61549-04-0
    • DTXSID20816387
    • Inchi: 1S/C38H74O4S/c1-3-5-7-9-11-13-15-17-21-27-33-41-37(39)31-25-19-23-29-35-43-36-30-24-20-26-32-38(40)42-34-28-22-18-16-14-12-10-8-6-4-2/h3-36H2,1-2H3
    • InChI Key: QXCBZOHADQBIFQ-UHFFFAOYSA-N
    • SMILES: S(CCCCCCC(=O)OCCCCCCCCCCCC)CCCCCCC(=O)OCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 626.53112
  • Monoisotopic Mass: 626.53078201g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 38
  • Complexity: 520
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 14.9
  • Topological Polar Surface Area: 77.9Ų

Experimental Properties

  • PSA: 52.6
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